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Compound of Interest

Compound Name: 2-(2-Methylphenyl)benzaldehyde

Cat. No.: B1586796 Get Quote

An In-Depth Technical Guide to the Health and Safety of 2-(2-Methylphenyl)benzaldehyde

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical health and safety considerations

for the handling and use of 2-(2-Methylphenyl)benzaldehyde (CAS No. 13395-26-9). As a key

intermediate in various synthetic pathways, a thorough understanding of its hazard profile is

paramount for ensuring laboratory safety and regulatory compliance. This document moves

beyond standard safety data sheet (SDS) information to offer practical insights and protocols

grounded in established safety principles.

Chemical Identity and Hazard Profile
2-(2-Methylphenyl)benzaldehyde, also known as 2-o-tolylbenzaldehyde, is an aromatic

aldehyde. Its structure presents specific hazards that necessitate careful handling.

GHS Classification Summary

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear and standardized summary of the primary hazards associated with this compound.
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Hazard Class Category Hazard Statement Signal Word

Acute Toxicity, Oral 4
H302: Harmful if

swallowed.[1][2][3]
Warning

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation.[2][3][4]
Warning

Serious Eye

Damage/Irritation
1 / 2A

H318: Causes serious

eye damage.[2][3] /

H319: Causes serious

eye irritation.[4][5]

Danger/Warning

Skin Sensitization 1

H317: May cause an

allergic skin reaction.

[2]

Warning

Specific Target Organ

Toxicity (Single

Exposure)

3

H335: May cause

respiratory irritation.[2]

[3][4][5][6]

Warning

Note: The classification for eye damage/irritation can vary between suppliers, ranging from

serious irritation to serious damage. It is prudent to treat the chemical as capable of causing

serious eye damage.

Risk Management and Control Hierarchy
Effective management of the risks associated with 2-(2-Methylphenyl)benzaldehyde involves

implementing a hierarchy of controls. This systematic approach prioritizes the most effective

and reliable control measures.
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Caption: Hierarchy of Controls, from most to least effective.

Engineering Controls: The First Line of Defense
Due to the risk of respiratory irritation from vapors or mists, all work with 2-(2-
Methylphenyl)benzaldehyde should be conducted in a well-ventilated area.[4][6][7]

Primary Recommendation: Use a certified chemical fume hood.[8] This is the most effective

way to prevent inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation to control fugitive emissions.[7]

Eyewash stations and safety showers must be readily accessible and in close proximity to

the workstation.[6]

Administrative Controls: Standard Operating
Procedures (SOPs)
Clear, written protocols are essential for minimizing risk.

Handling: Avoid contact with skin and eyes.[1][3] Do not breathe vapors or mists.[2][4][6]
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Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][6] Do not eat,

drink, or smoke in areas where the chemical is handled or stored.[1][9] Contaminated work

clothing should not be allowed out of the workplace.[2]

Storage: Store in a cool, dry, and well-ventilated place.[1] Keep containers tightly closed to

prevent the release of vapors.[2] The substance may be sensitive to air, light, and moisture;

some suppliers recommend storing under nitrogen.[1] Keep away from heat, sparks, open

flames, and other sources of ignition.[6][8]

Personal Protective Equipment (PPE): The Final Barrier
PPE is not a substitute for engineering or administrative controls but is essential for protecting

against residual or unexpected exposure.

Eye and Face Protection: Wear chemical safety goggles that meet government standards

(e.g., ANSI Z87.1, EN 166).[6][10] A face shield may be required if there is a significant

splash hazard.[10][11]

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves (e.g., disposable nitrile gloves for

short-term protection).[11] Always inspect gloves before use and use proper removal

techniques to avoid skin contact.[3][7]

Clothing: A lab coat or other protective clothing is mandatory to prevent skin contact.[3][11]

Ensure shoes are closed-toed.[11]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, or during emergency situations, a NIOSH/MSHA or European Standard EN

149 approved respirator with an organic vapor filter may be necessary.[6] Respirator use

requires a formal program, including fit testing and medical evaluation.[11]

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an exposure or spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://aksci.com/sds/7691CE_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2679906&productDescription=5-FLRO-2-METHLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.kasturiaromatics.com/static/media/BENZALDEHYDE.d542b3bd0e163e547e50.pdf
https://www.technopharmchem.com/application/uploads/files/1698831818_BENZALDEHYDE.pdf
https://store.apolloscientific.co.uk/storage/msds/OR46026_msds.pdf
https://www.kasturiaromatics.com/static/media/BENZALDEHYDE.d542b3bd0e163e547e50.pdf
https://store.apolloscientific.co.uk/storage/msds/OR46026_msds.pdf
https://www.kasturiaromatics.com/static/media/BENZALDEHYDE.d542b3bd0e163e547e50.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2679906&productDescription=5-FLRO-2-METHLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-methylbenzaldehyde.htm
https://www.fishersci.com/store/msds?partNumber=AAH2679906&productDescription=5-FLRO-2-METHLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://dem.ri.gov/sites/g/files/xkgbur861/files/2023-05/7b_1.pdf
https://dem.ri.gov/sites/g/files/xkgbur861/files/2023-05/7b_1.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.cdhfinechemical.com/images/product/msds/10_389880897_2-METHYLBENZALDEHYDECASNO529-20-4MSDS.pdf
https://enamine.enamine.net/pub/msds?code=EN300-25991243&&senderid=0&&lang=en
https://www.cdhfinechemical.com/images/product/msds/10_389880897_2-METHYLBENZALDEHYDECASNO529-20-4MSDS.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AAH2679906&productDescription=5-FLRO-2-METHLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Immediate First Aid Action

Exposure
Incident

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Flush skin with plenty of water for at least 15 minutes.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Wash mouth out with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First Aid Workflow for Exposure Incidents.

Detailed First-Aid Protocols

Inhalation: Remove the individual from the exposure area to fresh air immediately.[1] If

breathing is difficult, administer oxygen. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[1][6]

Skin Contact: Immediately remove all contaminated clothing.[2] Flush the affected skin area

with copious amounts of water for at least 15 minutes.[1][6] If skin irritation or a rash occurs,

seek medical advice.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to occasionally lift the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do. Due to the risk of serious eye damage, immediate medical attention from an

ophthalmologist is crucial.[3]
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Ingestion: Do NOT induce vomiting.[12] Rinse the mouth thoroughly with water.[1][9] Call a

poison control center or doctor immediately for treatment advice, as the substance is harmful

if swallowed.[1][2]

Accidental Release Measures

Minor Spills: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[1][2] Collect the material into a suitable, labeled container for disposal.[2]

Major Spills: Evacuate the area and move upwind.[2] Wear appropriate PPE, including

respiratory protection.[7] Prevent the spill from entering drains or waterways.[1]

Fire-Fighting Measures

Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide

(CO2).[9] Do not use a heavy water stream.[9]

Hazards: The substance is combustible but not highly flammable.[2] Containers may burn

and emit corrosive fumes in a fire.[2]

Toxicological Profile: Understanding the "Why"
A deeper understanding of the toxicological data informs the necessity of the safety

precautions outlined above.

Acute Toxicity: The primary acute risk is from ingestion, with an oral LD50 in rats reported at

500.1 mg/kg, classifying it as "Harmful if swallowed."[8] Symptoms of overexposure may

include headache, dizziness, nausea, and vomiting.[6]

Irritation:

Skin: The compound is a known skin irritant, which is the scientific basis for

recommending gloves and protective clothing to prevent direct contact.[2][3]

Eyes: It is classified as a severe eye irritant and can cause serious damage.[2][3] This

necessitates the mandatory use of safety goggles.
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Respiratory: The potential for respiratory tract irritation is the primary reason for mandating

the use of fume hoods or adequate ventilation.[2][3][4]

Sensitization: Some data suggests it may cause an allergic skin reaction (skin sensitization).

[2] This means that after an initial exposure, subsequent lower-level exposures could trigger

an allergic response. This reinforces the need to prevent all skin contact.

Chronic Effects: There is limited information available regarding long-term effects such as

mutagenicity, carcinogenicity, or reproductive toxicity. Most sources state that these

properties have not been fully investigated or that the substance is not classified for these

hazards.[8]

Conclusion
2-(2-Methylphenyl)benzaldehyde is a valuable chemical intermediate with a well-defined set

of hazards. Its safe use is contingent upon a comprehensive safety strategy that prioritizes

engineering controls, is supported by clear administrative protocols, and is backstopped by the

consistent and correct use of personal protective equipment. By understanding the specific

risks of irritation, sensitization, and acute toxicity, researchers can implement the necessary

precautions to mitigate exposure and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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